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molecular formula C12H9ClFNO B1490689 4-[(3-Chloro-5-fluorophenyl)oxy]aniline CAS No. 1311137-77-5

4-[(3-Chloro-5-fluorophenyl)oxy]aniline

Cat. No. B1490689
CAS RN: 1311137-77-5
M. Wt: 237.66 g/mol
InChI Key: LYRHKEYDJVVZQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08722695B2

Procedure details

To a solution of 3-chloro-5-fluorophenyl 4-nitrophenyl ether (Intermediate 5, 2.38 g) in THF (40 mL) and water (10 mL) was added Fe power (11.2 g, 200 mmol) and ammonium chloride (10.7 g, 200 mmol). The reaction mixture was heated at reflux for 4 hours. After filtration, the solvent was concentrated to give a residue and poured into 50 mL of water. The mixture was extracted with ethyl acetate (3 times 50 mL) and the combined organic phases were washed and dried over magnesium sulphate. Removal of the solvent afforded the title compound (2.02 g) which was directly used in the next step.
Name
3-chloro-5-fluorophenyl 4-nitrophenyl ether
Quantity
2.38 g
Type
reactant
Reaction Step One
Name
Intermediate 5
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ammonium chloride
Quantity
10.7 g
Type
reactant
Reaction Step One
Name
THF
Quantity
40 mL
Type
solvent
Reaction Step One
Name
water
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Fe
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([O:10][C:11]2[CH:16]=[C:15]([F:17])[CH:14]=[C:13]([Cl:18])[CH:12]=2)=[CH:6][CH:5]=1)([O-])=O.[Cl-].[NH4+]>C1COCC1.O.[Fe]>[Cl:18][C:13]1[CH:12]=[C:11]([O:10][C:7]2[CH:8]=[CH:9][C:4]([NH2:1])=[CH:5][CH:6]=2)[CH:16]=[C:15]([F:17])[CH:14]=1 |f:1.2|

Inputs

Step One
Name
3-chloro-5-fluorophenyl 4-nitrophenyl ether
Quantity
2.38 g
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)OC1=CC(=CC(=C1)F)Cl
Name
Intermediate 5
Quantity
0 (± 1) mol
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(C=C1)OC1=CC(=CC(=C1)F)Cl
Name
ammonium chloride
Quantity
10.7 g
Type
reactant
Smiles
[Cl-].[NH4+]
Name
THF
Quantity
40 mL
Type
solvent
Smiles
C1CCOC1
Name
water
Quantity
10 mL
Type
solvent
Smiles
O
Name
Fe
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Fe]
Step Two
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 4 hours
Duration
4 h
FILTRATION
Type
FILTRATION
Details
After filtration
CONCENTRATION
Type
CONCENTRATION
Details
the solvent was concentrated
CUSTOM
Type
CUSTOM
Details
to give a residue
EXTRACTION
Type
EXTRACTION
Details
The mixture was extracted with ethyl acetate (3 times 50 mL)
WASH
Type
WASH
Details
the combined organic phases were washed
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulphate
CUSTOM
Type
CUSTOM
Details
Removal of the solvent

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC=1C=C(C=C(C1)F)OC1=CC=C(N)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 2.02 g
YIELD: CALCULATEDPERCENTYIELD 95.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.